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Compound of Interest

Compound Name: Methyl! difluoroacetate

Cat. No.: B1580911

An In-depth Technical Guide to Methyl Difluoroacetate (CAS 433-53-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl difluoroacetate (CAS No. 433-53-4) is a versatile fluorinated chemical compound
recognized for its utility as a key building block in various industrial and research applications.
[1] This colorless liquid serves as a crucial intermediate in the synthesis of pharmaceuticals,
agrochemicals, and advanced materials.[1][2] Its difluoromethyl group (CHF2) is of particular
interest in medicinal chemistry, where it acts as a bioisostere for hydroxyl or methyl groups,
often enhancing the metabolic stability, lipophilicity, and overall pharmacokinetic profile of drug
candidates.[2] This guide provides a comprehensive overview of its properties, applications,
and handling protocols.

Chemical and Physical Properties

Methyl difluoroacetate is a colorless liquid, sometimes described as having a fruity odor.[1] It
is slightly soluble in water and soluble in common organic solvents.[2][3][4] Its key physical and
chemical properties are summarized in the table below.
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Property Value Citations

CAS Number 433-53-4 [11[5]16]

Molecular Formula C3H4F20:2 (116171181

Molecular Weight 110.06 g/mol [11061[7]
Colorless to almost colorless

Appearance o [1][°]
clear liquid

Boiling Point 85-86 °C [1]

Density 1.26 - 1.27 g/mL at 25 °C [1114]

Refractive Index (n20/D) 1.334-1.34 [1114]

_ 18.4 °C (65.1 °F) - 24 °C (75

Flash Point [10]
OF)

Purity Typically = 96-97% (by GC) [1][6]
CSSYKHYGURSRAZ-

InChl Key [7]

UHFFFAOYSA-N

SMILES String

COC(=0)C(F)F

[7]

Spectroscopic Data

Spectroscopic data for methyl difluoroacetate is available, providing critical information for

structural confirmation and analysis. This includes:

» Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectra are available and

essential for confirming the proton and carbon environments within the molecule.[7][11]

« Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra can be used to identify functional

groups, particularly the characteristic carbonyl (C=0) stretch of the ester.[7]

e Mass Spectrometry (MS): Mass spectra provide information on the molecular weight and

fragmentation patterns of the compound.[11][12]

© 2025 BenchChem. All rights reserved. 2/12

Tech Support


https://www.chemimpex.com/products/45294
https://file1.lookchem.com/mallpropdf/17/10/11/179463_144432944.pdf
https://www.spectrumchemical.com/media/sds/TCI-M2021.pdf
https://www.chemimpex.com/products/45294
https://www.spectrumchemical.com/media/sds/TCI-M2021.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-difluoroacetate
https://www.scbt.com/p/methyl-difluoroacetate-433-53-4
https://www.chemimpex.com/products/45294
https://www.spectrumchemical.com/media/sds/TCI-M2021.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-difluoroacetate
https://www.chemimpex.com/products/45294
https://www.tcichemicals.com/DE/en/p/M2021
https://www.chemimpex.com/products/45294
https://www.chemimpex.com/products/45294
https://m.chemicalbook.com/CASEN_433-53-4.htm
https://www.chemimpex.com/products/45294
https://m.chemicalbook.com/CASEN_433-53-4.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2680653_EN.htm
https://www.chemimpex.com/products/45294
https://www.spectrumchemical.com/media/sds/TCI-M2021.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-difluoroacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-difluoroacetate
https://www.benchchem.com/product/b1580911?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-difluoroacetate
https://m.chemicalbook.com/SpectrumEN_433-53-4_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-difluoroacetate
https://m.chemicalbook.com/SpectrumEN_433-53-4_1HNMR.htm
https://dev.spectrabase.com/spectrum/H4Q5kJ0VyWb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications

The unique properties conferred by the difluoromethyl group make methyl difluoroacetate a
valuable reagent in several fields.

Pharmaceutical and Medicinal Chemistry

It is a primary building block for introducing the difluoromethyl moiety into potential drug
candidates.[2] This group can improve metabolic stability and bioavailability.[1][2] It is used in
the synthesis of enzyme inhibitors and antiviral agents where the difluoromethyl group can
enhance potency.[2]

Agrochemicals

The compound is used to synthesize fluorinated herbicides, fungicides, and insecticides.[1][2]
The inclusion of the difluoromethyl group often increases the chemical stability and biological
activity of these agrochemicals.[2]

Materials Science

Methyl difluoroacetate is a key component in the production of fluorinated polymers, coatings,
and surfactants, which are valued for their high thermal stability and chemical resistance.[1][2]
It has also been investigated as an electrolyte component in lithium-ion batteries to improve
thermal stability and inhibit corrosion of the aluminum cathode current collector.[3][4]
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Caption: Core applications of Methyl Difluoroacetate.

Safety and Handling

Methyl difluoroacetate is a flammable liquid and is harmful if swallowed, inhaled, or in contact

with skin.[5][6] It can cause serious eye irritation and skin irritation or burns.[5][9] Proper safety
precautions are mandatory.
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Hazard Type

Description Citations

GHS Classification

Flammable Liquid (Category 2

or 3), Acute Toxicity
Oral/Dermal/lnhalation

(Category 4), Skin

Corrosion/Irritation (Category g8
1C or 2), Serious Eye
Damage/Irritation (Category 1

or 2A), STOT SE 3

Hazard Statements (H)

H225/H226: Highly flammable
liquid and vapor / Flammable
liquid and vapor.
H302/H312/H332: Harmful if
swallowed / in contact with skin
[ if inhaled. H314/H315:
Causes severe skin burns and 7l
eye damage / Causes skin
irritation. H319: Causes
serious eye irritation. H335:
May cause respiratory

irritation.

Precautionary (P)

P210: Keep away from
heat/sparks/open flames.

P261: Avoid breathing vapors.

P280: Wear protective
gloves/clothing/eye protection.
P305+P351+P338: IF IN [5]
EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

First Aid (Eyes)

Rinse cautiously with water for ~ [5][6][13]
several minutes. Remove

contact lenses if present and
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easy to do. Continue rinsing
and seek immediate medical

attention.

First Aid (Skin)

Take off immediately all
contaminated clothing. Rinse
skin with water/shower. Wash
off with soap and plenty of
water. Seek immediate medical

attention.

[516][13]

First Aid (Inhalation)

Move person into fresh air. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

[5106][13]

First Aid (Ingestion)

Do NOT induce vomiting.
Rinse mouth with water and
consult a physician

immediately.

[5][6]

Firefighting

Use dry chemical, "alcohol”
foam, water spray, or carbon
dioxide. Water spray can be
used to cool unopened
containers. Highly toxic HF gas
may be produced during

combustion.

[5]16]

Handling

Use in a well-ventilated area or
under a fume hood. Keep
away from ignition sources.
Use explosion-proof
equipment and take measures
to prevent static discharge.
Avoid contact with skin, eyes,

and clothing.

[S106][13][14]

Storage

Store in a cool, dry, well-

ventilated place. Keep

[1105][13]
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container tightly closed.
Recommended storage at 2-8
°C. Store away from
incompatible materials like

strong oxidizing agents.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis or specific reactions of methyl
difluoroacetate were not available in the provided search results. However, its primary use is
as a reactant in nucleophilic acyl substitution. A generalized workflow for such a reaction is
provided below.

Generalized Experimental Workflow

The use of methyl difluoroacetate in synthesis typically follows a standard organic chemistry
workflow. This involves careful planning, execution in a controlled environment, and thorough

analysis of the product.
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Caption: A generalized workflow for using Methyl Difluoroacetate.
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Logical Flow for Safe Handling

A systematic approach is critical when working with hazardous chemicals. The following
diagram outlines the logical steps for safely handling methyl difluoroacetate.
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Caption: Logical workflow for safe handling protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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